Cas no 1172719-83-3 (N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1172719-83-3
• MF: C₁₂H₁₄N₄O₂S
• MW: 278.330160617828
• CID: 6060015
• PubChem ID: 25854631
• Update Time: 2025-06-10

N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide
• N-(3-carbamoylthiophen-2-yl)-2-ethyl-5-methylpyrazole-3-carboxamide
• AKOS024499032
• CCG-285665
• 1172719-83-3
• F5119-0306

• Inchi： 1S/C12H14N4O2S/c1-3-16-9(6-7(2)15-16)11(18)14-12-8(10(13)17)4-5-19-12/h4-6H,3H2,1-2H3,(H2,13,17)(H,14,18)
• InChI Key： LRVYJLUHCGRZNN-UHFFFAOYSA-N
• SMILES： N1=C(C)C=C(C(NC2SC=CC=2C(=O)N)=O)N1CC

Computed Properties

• Exact Mass: 278.08374688g/mol
• Monoisotopic Mass: 278.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide (CAS No. 1172719-83-3)

N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide (CAS No. 1172719-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of heterocyclic carboxamides, which are known for their diverse biological activities. Researchers and industry professionals frequently search for this compound to explore its synthetic pathways, biological activity, and potential therapeutic uses.

The molecular structure of N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide combines a thiophene ring with a pyrazole core, both of which are prominent scaffolds in medicinal chemistry. The presence of the carbamoyl and carboxamide functional groups enhances its ability to interact with biological targets, making it a candidate for drug discovery projects. Recent studies have highlighted its relevance in addressing oxidative stress-related diseases and metabolic disorders, topics that are currently trending in scientific communities.

In the context of agrochemical innovation, this compound has shown promise as a potential plant growth regulator or pesticide intermediate. With the growing demand for sustainable agriculture solutions, researchers are investigating its efficacy in enhancing crop resilience and yield. The compound's structure-activity relationship (SAR) is a key area of focus, as optimizing its derivatives could lead to breakthroughs in green chemistry applications.

From a synthetic chemistry perspective, the preparation of N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide involves multi-step reactions, often starting from readily available thiophene-2-carboxylic acid derivatives. The ethyl and methyl substituents on the pyrazole ring contribute to its stability and bioavailability, which are critical factors in drug formulation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound and ensure its purity for research purposes.

The compound's CAS No. 1172719-83-3 serves as a unique identifier in chemical databases, facilitating its retrieval for patent reviews and regulatory compliance. Given the increasing emphasis on intellectual property in the pharmaceutical industry, understanding the patent landscape surrounding this compound is essential for innovators. Searches related to CAS 1172719-83-3 patents or N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide synthesis are common among professionals seeking to navigate this space.

Environmental and safety considerations are also paramount when working with N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, aligning with the global push for environmentally friendly chemicals.

In summary, N-(3-carbamoylthiophen-2-yl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide (CAS No. 1172719-83-3) represents a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable subject for researchers exploring new chemical entities and sustainable solutions. As interest in precision medicine and green chemistry continues to rise, this compound is poised to play a pivotal role in future scientific advancements.